Cas no 1803754-04-2 (Methyl 3-cyano-2-fluoroisonicotinate)

• Product Name: Methyl 3-cyano-2-fluoroisonicotinate
• CAS No: 1803754-04-2
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 4903634
• Update Time: 2025-11-06

Methyl 3-cyano-2-fluoroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-fluoroisonicotinate

• Inchi： 1S/C8H5FN2O2/c1-13-8(12)5-2-3-11-7(9)6(5)4-10/h2-3H,1H3
• InChI Key： VXSKUIMFDDBLQI-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C(=O)OC)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 0.9
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-2-fluoroisonicotinate

Introduction to Methyl 3-cyano-2-fluoroisonicotinate (CAS No. 1803754-04-2)

Methyl 3-cyano-2-fluoroisonicotinate, with the CAS registry number 1803754-04-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of isonicotinic acid, which itself is a derivative of nicotinic acid—a key component in the synthesis of various bioactive molecules. The methyl ester form of this compound adds to its versatility, making it a valuable intermediate in the synthesis of more complex structures.

The structure of Methyl 3-cyano-2-fluoroisonicotinate consists of a pyridine ring substituted with a cyano group at the 3-position and a fluoro group at the 2-position. The methyl ester group further enhances its reactivity and solubility properties. Recent studies have highlighted its potential as a precursor in the development of novel drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its ability to act as a building block for constructing bioisosteres—molecules that have similar physical properties but different chemical structures compared to their parent compounds. This property makes it an invaluable tool in drug design, where subtle structural modifications can lead to significant improvements in pharmacokinetics and efficacy.

Recent advancements in synthetic methodologies have also shed light on the efficient synthesis of Methyl 3-cyano-2-fluoroisonicotinate. For instance, microwave-assisted synthesis has been employed to optimize reaction conditions, leading to higher yields and shorter reaction times. Such innovations not only enhance the scalability of production but also contribute to the sustainability of chemical processes—an increasingly important consideration in modern pharmaceutical manufacturing.

In addition to its synthetic applications, this compound has been studied for its potential biological activities. Preclinical studies suggest that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Furthermore, its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a promising lead compound for further exploration.

The application of Methyl 3-cyano-2-fluoroisonicotinate extends beyond drug discovery. It has also found utility in materials science, where it serves as a precursor for the synthesis of advanced materials with unique electronic properties. For example, researchers have investigated its role in the formation of coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide critical insights into its molecular composition and help ensure the reliability of experimental results.

In conclusion, Methyl 3-cyano-2-fluoroisonicotinate (CAS No. 1803754-04-2) stands out as a versatile and multifaceted compound with wide-ranging applications across various scientific disciplines. Its role as a key intermediate in drug discovery, combined with its potential in materials science, underscores its importance in contemporary research. As ongoing studies continue to uncover new facets of its chemistry and biology, this compound is poised to make even greater contributions to scientific advancement.